Bis(2-methyl-2-propanyl)(1-{(3aS,4R,6aR)-2,2-dimethyl-6-[(trityloxy)methyl]-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}-1H-imidazo[4,5-c]pyridin-4-yl)imidodicarbonate

• IUPAC Name: tert-butyl N-[1-[(3aR,6R,6aS)-2,2-dimethyl-4-(trityloxymethyl)-6,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-yl]imidazo[4,5-c]pyridin-4-yl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• InChI: InChI=1S/C44H48N4O7/c1-41(2,3)54-39(49)48(40(50)55-42(4,5)6)38-35-33(24-25-45-38)47(28-46-35)34-26-29(36-37(34)53-43(7,8)52-36)27-51-44(30-18-12-9-13-19-30,31-20-14-10-15-21-31)32-22-16-11-17-23-32/h9-26,28,34,36-37H,27H2,1-8H3/t34-,36-,37+/m1/s1
• InChI Key: ITMFPYAHUUMTFJ-XBWIZHKTSA-N
• Canonical SMILES: CC1(OC2C(C=C(C2O1)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)N6C=NC7=C6C=CN=C7N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)C
• Isomeric SMILES: CC1(O[C@H]2[C@@H](C=C([C@H]2O1)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)N6C=NC7=C6C=CN=C7N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)C
• Molecular Formula: C44H48N4O7
• Molecular Weight: 744.9 g/mol

Description

Bis(2-methyl-2-propanyl)(1-{(3aS,4R,6aR)-2,2-dimethyl-6-[(trityloxy)methyl]-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}-1H-imidazo[4,5-c]pyridin-4-yl)imidodicarbonate is a useful research compound. Its molecular formula is C44H48N4O7 and its molecular weight is 744.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis(2-methyl-2-propanyl)(1-{(3aS,4R,6aR)-2,2-dimethyl-6-[(trityloxy)methyl]-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}-1H-imidazo[4,5-c]pyridin-4-yl)imidodicarbonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis(2-methyl-2-propanyl)(1-{(3aS,4R,6aR)-2,2-dimethyl-6-[(trityloxy)methyl]-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}-1H-imidazo[4,5-c]pyridin-4-yl)imidodicarbonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on compounds structurally related to the one you're interested in often focuses on their synthesis and structural characterization. For example, studies on imidazole and pyridine derivatives reveal intricate details about their molecular structure, which is fundamental for understanding their reactivity and potential applications (Drabina et al., 2006), (Li et al., 2012). These foundational studies pave the way for the development of novel materials with tailored properties.

Coordination Chemistry and Metal-Organic Frameworks (MOFs)

A significant area of research involves the development of coordination compounds and MOFs, which have promising applications in catalysis, gas storage, and separation technologies. Studies demonstrate the utility of imidazolyl ligands in constructing complex metal-organic frameworks with unique properties (Cui & Lan, 2007), (Gao et al., 2004). These materials are at the forefront of research due to their versatile applications and the potential for innovation.